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Compound of Interest

Compound Name:
cis-4-(Boc-

aminomethyl)cyclohexylamine

Cat. No.: B061707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of cis-4-(Boc-
aminomethyl)cyclohexylamine, a key building block in pharmaceutical and chemical

research. This document details commercially available sources, their specifications, and

relevant technical information to support its application in a laboratory setting.

Commercial Suppliers and Product Specifications
A variety of chemical suppliers offer cis-4-(Boc-aminomethyl)cyclohexylamine for research

purposes. The table below summarizes key quantitative data from several suppliers to facilitate

comparison and procurement. Researchers should note the distinction from the related

compound, cis-4-(Boc-amino)cyclohexylamine, which has a different chemical structure.
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Supplier
Catalog
Number

Purity
Available
Quantities

CAS Number

Weifang Yangxu

Group Co., Ltd.
Not specified 99%[1]

Milligram to

Kilogram scale[1]
866548-92-7[1]

[Generic Supplier

via Online

Marketplace]

ALA-C177750-1g min 97%[2] 1 gram[2] 866548-92-7[2]

BLDpharm BD00795551 Not specified Not specified 866548-92-7[3]

Note: The compound cis-4-(Boc-amino)cyclohexylamine (CAS Number: 247570-24-7) is often

listed by suppliers such as Thermo Scientific Chemicals and Fisher Scientific with purities

around 97% and is available in gram quantities.[4][5][6] It is crucial to verify the CAS number to

ensure the correct compound is being sourced.

Synthesis and Quality Control
While specific, detailed experimental protocols for the synthesis of cis-4-(Boc-
aminomethyl)cyclohexylamine are not readily available in public literature, a general

understanding can be derived from synthetic routes for similar aminocyclohexane derivatives.

The synthesis would likely involve the reduction of a corresponding Boc-protected aminonitrile

or the reductive amination of a suitable cyclohexanecarbaldehyde derivative, followed by Boc

protection.

Quality control of cis-4-(Boc-aminomethyl)cyclohexylamine typically involves a combination

of analytical techniques to confirm its identity and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR is a fundamental technique for the structural elucidation of cis-4-(Boc-
aminomethyl)cyclohexylamine. A representative spectrum would confirm the presence of the

Boc protecting group (a characteristic singlet at approximately 1.4 ppm), the cyclohexyl ring

protons, and the aminomethyl group protons. ChemicalBook provides access to a reference ¹H

NMR spectrum for a related compound, which can serve as a comparative tool.[7]
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High-Performance Liquid Chromatography (HPLC)
HPLC is a standard method for determining the purity of non-volatile organic compounds like

cis-4-(Boc-aminomethyl)cyclohexylamine. A reversed-phase C18 column is commonly

employed with a mobile phase gradient of water and acetonitrile, often with an additive like

trifluoroacetic acid (TFA) or formic acid to improve peak shape. Detection can be achieved

using a UV detector at a low wavelength (around 200-210 nm) or a more universal detector

such as a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector

(ELSD), especially given the lack of a strong chromophore in the molecule.

Experimental Workflow for Quality Control
The following diagram illustrates a typical workflow for the quality control of commercially

supplied cis-4-(Boc-aminomethyl)cyclohexylamine.

Sample Reception & Preparation

Analytical Testing

Data Analysis & Reporting

Sample Dissolve in appropriate solvent
(e.g., Methanol, Acetonitrile)

HPLC Purity Analysis
(Reversed-Phase C18)Inject

¹H NMR Structural Verification
(e.g., in CDCl₃ or MeOD)

Prepare NMR sample

Mass Spectrometry
(Molecular Weight Confirmation)

Infuse/Inject

Process & Integrate Data

Calculate Purity (%)

Confirm Structure

Generate Certificate of Analysis

Click to download full resolution via product page

A typical quality control workflow for cis-4-(Boc-aminomethyl)cyclohexylamine.

Signaling Pathways and Research Applications
cis-4-(Boc-aminomethyl)cyclohexylamine serves as a versatile building block in the

synthesis of more complex molecules, particularly in the development of novel therapeutics. Its
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bifunctional nature, possessing both a primary amine and a Boc-protected aminomethyl group,

allows for selective chemical modifications.

One key area of application is in the design of Proteolysis Targeting Chimeras (PROTACs).

PROTACs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin

ligase, leading to the ubiquitination and subsequent degradation of the target protein. The

cyclohexyl scaffold can provide rigidity and desirable physicochemical properties to the linker

region of the PROTAC molecule.

The diagram below illustrates the general mechanism of action for a PROTAC.
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General mechanism of action for a Proteolysis Targeting Chimera (PROTAC).

In conclusion, cis-4-(Boc-aminomethyl)cyclohexylamine is a valuable chemical intermediate

for researchers in drug discovery and organic synthesis. Careful selection of suppliers and
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rigorous quality control are essential to ensure the reliability of experimental outcomes. Its utility

as a scaffold in the design of novel chemical entities, such as PROTACs, highlights its

importance in the development of next-generation therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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